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Compound of Interest

Compound Name: 3-Hydroxyicosanoic acid

Cat. No.: B1234963

Get Quote

Executive Summary
3-Hydroxyicosanoic acid (3-OH-C20:0), also known as 3-hydroxyarachidic acid, is a long-

chain saturated

-hydroxy fatty acid. While historically categorized primarily as a metabolic intermediate of
mitochondrial

-oxidation, recent lipidomic profiling has elevated its status to a functional signaling molecule
with distinct roles across phylogenetic kingdoms.

This guide analyzes its tripartite signaling function:

Ecological Signaling (Semiochemical): A pheromonal component in reptilian femoral gland

secretions mediating mate choice and dominance.[1]

Immunological Modulation (PAMP): A structural determinant in the Lipid A moiety of specific

Gram-negative bacteria (e.g., Chlamydia, Rhodobacter), often conferring TLR4 antagonistic

properties.
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Metabolic Signaling (Biomarker): A sentinel molecule for mitochondrial trifunctional protein

(MTP) dysfunction and Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency.

Chemical Biology & Biosynthesis[2]
Chemical Identity:

IUPAC Name: 3-hydroxyicosanoic acid[2]

Formula:

Molecular Weight: 328.53 g/mol

Key Feature: The hydroxyl group at C3 renders the molecule chiral (typically R-configuration

in biological systems) and increases polarity relative to arachidic acid, facilitating specific

receptor interactions.

Biosynthetic Pathways
3-OH-C20:0 is generated via two distinct pathways depending on the organismal context:

Mitochondrial

-Oxidation (Mammals): It is an intermediate in the catabolism of arachidic acid (C20:0).

Step 1: Arachidoyl-CoA

trans-2-Eicosenoyl-CoA (Acyl-CoA Dehydrogenase).

Step 2:trans-2-Eicosenoyl-CoA

3-Hydroxyicosanoyl-CoA (Enoyl-CoA Hydratase).

Step 3:3-Hydroxyicosanoyl-CoA

3-Ketoicosanoyl-CoA (LCHAD).

Signaling Nexus: Blockage at Step 3 (LCHAD deficiency) leads to the accumulation of free

3-hydroxyicosanoic acid, which exits the mitochondria and acts as a lipotoxic signal.
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Type II Fatty Acid Synthesis (Bacteria/Reptiles): Synthesized via the elongation of acyl-ACP

precursors. In reptiles, this occurs in femoral glands specifically for secretion.

Pathological Accumulation (LCHAD Deficiency)
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Figure 1: Biosynthetic origin of 3-hydroxyicosanoic acid in mammalian mitochondria. The red

node indicates the active signaling form released during enzymatic blockade.

Ecological Signaling: The Reptilian Semiochemical
In reptiles, particularly lacertid lizards (e.g., Acanthodactylus boskianus), 3-hydroxyicosanoic
acid functions as a non-volatile pheromone.

Mechanism of Action[4]
Source: Epidermal femoral glands.[3]

Matrix: Secreted within a waxy plug of proteins and lipids.

Signal Transduction:

Chemoreception: Detected by the vomeronasal organ (VNO) of conspecifics via tongue-

flicking.

Information Coding: The ratio of 3-hydroxyicosanoic acid to other lipids (like cholesterol

and oleic acid) encodes information about male quality and dominance status. High levels

often correlate with immune competence, acting as an "honest signal" because long-chain

3-OH fatty acids are metabolically costly to synthesize and store.
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Immunomodulation: The Lipid A Connection[6]
In Gram-negative bacteria, the acylation pattern of Lipid A determines the intensity of the

immune response. 3-Hydroxyicosanoic acid is a rare acyl chain found in the Lipid A of

Chlamydophila psittaci and Rhodobacter sphaeroides.

Structural Activity Relationship (SAR)
Standard Agonist (E. coli): Contains C14 chains. Induces strong TLR4/MD-2 dimerization

and NF-

B activation (Cytokine storm).

Antagonist/Weak Agonist (R. sphaeroides): Contains 3-hydroxyicosanoic acid (C20).

Mechanism:[4] The bulky C20 chain sterically hinders the proper closure of the TLR4/MD-

2 hydrophobic pocket. This prevents the conformational change required to recruit adaptor

proteins (MyD88/TRIF).

Therapeutic Application: Synthetic Lipid A mimetics incorporating 3-hydroxyicosanoic
acid are investigated as TLR4 antagonists for treating sepsis and blocking LPS-induced

inflammation.

Experimental Protocols
Protocol A: Targeted Quantification via GC-MS (TMS
Derivatization)
Standardized for plasma or glandular secretion analysis.

Reagents:

Internal Standard: 3-hydroxy-C18:0 (d3-labeled preferred).

Derivatizing Agent: BSTFA + 1% TMCS.

Solvent: Pyridine (anhydrous).

Workflow:
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Extraction:

Add 50 µL sample + 10 µL Internal Standard (10 µM).

Liquid-Liquid Extraction with Ethyl Acetate/Hexane (1:1). Vortex 2 min, Centrifuge 3000g.

Collect organic phase.

Evaporate to dryness under

stream.

Derivatization:

Resuspend residue in 50 µL Pyridine.

Add 50 µL BSTFA + 1% TMCS.

Incubate at 60°C for 60 mins (Critical: Ensure complete silylation of both -OH and -COOH

groups).

GC-MS Analysis:

Column: DB-5ms (30m x 0.25mm).

Temp Program: 100°C (1 min)

20°C/min

300°C (hold 5 min).

Detection: Monitor specific fragment ions.

m/z 73 (TMS group).

m/z [M-15] (Loss of methyl).

Diagnostic Ion:m/z 175 (Cleavage between C1 and C2, characteristic of 3-OH-TMS

esters).
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Protocol B: Yeast Reduction Synthesis (Chiral
Production)
For generating enantiopure (R)-3-hydroxyicosanoic acid standards.

Precursor: Synthesize 3-ketoicosanoic acid via condensation of stearoyl chloride with

Meldrum's acid.

Biocatalysis:

Suspend Baker's Yeast (Saccharomyces cerevisiae) in 5% sucrose solution (30°C, 1 hr

activation).

Add 3-ketoicosanoic acid (dissolved in minimal ethanol).

Incubate 24-48 hrs with aeration.

Purification: Acidify to pH 2, extract with diethyl ether, and recrystallize.

Validation: Verify optical rotation

and GC-MS purity.

Data Summary: Biological Contexts
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Context Role Mechanism Key Reference

Lizard Secretions Pheromone

Vomeronasal

detection; signals

dominance

Khannoon et al., 2011

[1]

LCHAD Deficiency Metabolic Toxin

Mitochondrial

accumulation; induces

oxidative stress

Jones et al., 2003 [2]

Bacterial Lipid A Immunomodulator

TLR4 Antagonism

(Steric hindrance by

C20 chain)

Santhanam et al.,

2004 [3]

PCOS (Rural) Metabokine

Downregulated in

rural PCOS

phenotypes

Li et al., 2025 [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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